Cas no 1873337-17-7 (N-methylisoquinoline-8-sulfonamide)

• Product Name: N-methylisoquinoline-8-sulfonamide
• CAS No: 1873337-17-7
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• CID: 5999402
• PubChem ID: 165880335
• Update Time: 2025-05-21

N-methylisoquinoline-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 1873337-17-7
• EN300-1453006
• N-methylisoquinoline-8-sulfonamide

• Inchi： 1S/C10H10N2O2S/c1-11-15(13,14)10-4-2-3-8-5-6-12-7-9(8)10/h2-7,11H,1H3
• InChI Key： PAJUXBXIBGHPSB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C=CN=CC=12)(NC)(=O)=O

Computed Properties

• Exact Mass: 222.04629874g/mol
• Monoisotopic Mass: 222.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.4Ų

Additional information on N-methylisoquinoline-8-sulfonamide

Introduction to N-methylisoquinoline-8-sulfonamide (CAS No. 1873337-17-7)

N-methylisoquinoline-8-sulfonamide is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This compound, identified by the chemical abstracts service number CAS No. 1873337-17-7, belongs to the isoquinoline class of heterocyclic aromatic compounds, which are widely recognized for their biological activity and potential therapeutic applications. The presence of a sulfonamide group at the 8-position of the isoquinoline scaffold enhances its solubility and reactivity, making it a valuable scaffold for drug discovery and molecular pharmacology.

The chemical structure of N-methylisoquinoline-8-sulfonamide consists of a benzene-like aromatic ring system fused with a pyridine-like nitrogen-containing ring, with a methyl group attached to the nitrogen atom and a sulfonamide moiety linked to the 8-position carbon. This structural configuration imparts distinct electronic and steric properties that influence its interactions with biological targets. The sulfonamide group, in particular, is known for its ability to form hydrogen bonds and coordinate with metal ions, which can be exploited in designing targeted therapies.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of N-methylisoquinoline-8-sulfonamide with high precision. Studies have shown that this compound exhibits promising activity against various enzymatic targets, including kinases and proteases, which are critical in cancer signaling pathways. The sulfonamide group acts as a hinge-binding element, facilitating tight binding to the active sites of these enzymes. This has led to its investigation as a potential lead compound in the development of novel anticancer agents.

In addition to its applications in oncology, N-methylisoquinoline-8-sulfonamide has shown potential in addressing neurological disorders. The isoquinoline scaffold is known to cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) drug development. Preclinical studies have demonstrated that derivatives of this compound can modulate neurotransmitter systems involved in pain perception, anxiety, and neurodegenerative diseases. The sulfonamide moiety further enhances its pharmacokinetic properties, improving bioavailability and metabolic stability.

The synthesis of N-methylisoquinoline-8-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to achieve high yields and purity. These techniques not only streamline the synthesis process but also allow for structural modifications to optimize biological activity. The growing interest in this compound has spurred research into more efficient synthetic routes, including flow chemistry approaches that enhance scalability and reproducibility.

One of the most compelling aspects of N-methylisoquinoline-8-sulfonamide is its versatility as a chemical probe for understanding biological processes. Researchers have utilized this compound to investigate the role of isoquinoline derivatives in cellular signaling pathways. By studying how this molecule interacts with target proteins, scientists can gain insights into disease mechanisms and identify new therapeutic opportunities. For instance, studies have revealed that N-methylisoquinoline-8-sulfonamide can modulate inflammatory responses by inhibiting key pro-inflammatory cytokines. This has implications for developing treatments for chronic inflammatory diseases such as rheumatoid arthritis.

The pharmaceutical industry has taken note of the potential of N-methylisoquinoline-8-sulfonamide as a drug candidate due to its favorable pharmacological profile. Several companies are currently engaged in developing derivatives of this compound with improved efficacy and reduced side effects. The use of structure-activity relationship (SAR) studies allows researchers to systematically modify the chemical structure while maintaining or enhancing biological activity. This approach has led to the identification of novel analogs with enhanced potency against specific disease targets.

Regulatory considerations also play a crucial role in advancing N-methylisoquinoline-8-sulfonamide into clinical trials. Compliance with Good Manufacturing Practices (GMP) ensures that synthesized compounds meet stringent quality standards required for human testing. Collaborations between academic institutions and pharmaceutical companies facilitate the translation of laboratory findings into clinical applications. Preclinical data on safety and efficacy must be thoroughly evaluated before regulatory agencies approve further development.

The future prospects for N-methylisoquinoline-8-sulfonamide are promising, with ongoing research exploring new therapeutic indications and formulations. Innovations in drug delivery systems, such as nanoparticles and targeted prodrugs, could enhance the compound's bioavailability and tissue specificity. Furthermore, advances in genomics and proteomics are expected to provide deeper insights into how this molecule interacts with specific genetic profiles, enabling personalized medicine approaches.

In conclusion,N-methylisoquinoline-8-sulfonamide (CAS No. 1873337-17-7) represents a significant advancement in medicinal chemistry due to its unique structural features and diverse biological activities. Its potential applications in oncology, neurology, and inflammation make it a compelling candidate for further research and development. As synthetic methodologies continue to evolve and regulatory pathways become more streamlined,N-methylisoquinoline-8-sulfonamide is poised to play a pivotal role in addressing unmet medical needs.